4-Chloro-n-(2-cyanoethyl)benzamide

• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• IUPAC Name: 4-chloro-N-(2-cyanoethyl)benzamide
• InChI: InChI=1S/C10H9ClN2O/c11-9-4-2-8(3-5-9)10(14)13-7-1-6-12/h2-5H,1,7H2,(H,13,14)
• InChI Key: CXBXWIVEMGBDTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCCC#N)Cl

Description

4-Chloro-N-(2-cyanoethyl)benzamide is a benzamide derivative characterized by a 4-chlorobenzoic acid core substituted at the amide nitrogen with a 2-cyanoethyl group. For example, similar benzamides are synthesized via nucleophilic acyl substitution between an amine (e.g., 2-cyanoethylamine) and 4-chlorobenzoyl chloride .

Key structural features of benzamide derivatives include:

• Amide bond geometry: Planar arrangement due to resonance between C=O and N–H groups.
• Substituent effects: Electron-withdrawing groups (e.g., Cl, CN) modulate electronic distribution and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-n-(2-cyanoethyl)benzamide typically involves the reaction of 4-chlorobenzoyl chloride with 2-cyanoethylamine under controlled conditions. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

In an industrial setting, the production of 4-Chloro-n-(2-cyanoethyl)benzamide may involve large-scale batch reactions using similar reagents and conditions as described above. The process is optimized for yield and purity, with careful control of reaction parameters such as temperature, pressure, and reaction time.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-n-(2-cyanoethyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the cyano group to an amine group, resulting in the formation of 4-chloro-n-(2-aminoethyl)benzamide.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to form various substituted benzamides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophilic substitution reactions often require the use of a base, such as sodium hydroxide (NaOH), to facilitate the reaction.

Major Products Formed

Oxidation: Formation of 4-chloro-n-(2-carboxyethyl)benzamide.

Reduction: Formation of 4-chloro-n-(2-aminoethyl)benzamide.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

4-Chloro-n-(2-cyanoethyl)benzamide has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as a building block in the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 4-Chloro-n-(2-cyanoethyl)benzamide involves its interaction with specific molecular targets and pathways. The cyano group can act as an electrophile, reacting with nucleophilic sites in biological molecules. The chloro group can also participate in various chemical reactions, influencing the compound’s reactivity and biological activity.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Compound Name	Substituent	Molecular Weight	logP	H-Bond Donors/Acceptors	Key Properties	Reference
4-Chloro-N-(2-oxo-2-phenylethyl)benzamide	2-oxo-2-phenylethyl	273.72	2.901	1 / 4	High lipophilicity, moderate solubility
4-Chloro-N-(2-methoxyethyl)benzamide	2-methoxyethyl	–	–	1 / 3	Enhanced solubility due to ether oxygen
4-Chloro-N-(3-fluorobenzyl)benzamide (L1)	3-fluorobenzyl	–	–	1 / 3	Catalytic activity in Suzuki coupling
4-Chloro-N-(piperidin-4-ylmethyl)benzamide	Piperidinylmethyl	–	–	2 / 3	Chair conformation, sheet-like H-bonding

Key Observations :

• Lipophilicity: Electron-withdrawing groups (e.g., CN in 2-cyanoethyl) increase logP compared to polar substituents like methoxyethyl.
• Solubility: Ether or amine groups improve aqueous solubility, whereas aromatic substituents (e.g., phenoxyphenyl) reduce it .

Crystal Packing and Hydrogen Bonding

• 4-Chloro-N-(2-phenoxyphenyl)benzamide: Forms C–H···O hydrogen bonds between the amide oxygen and para-chlorophenyl H-atoms, alongside C–H/π and C–Cl/π interactions. Crystal system: Monoclinic (P21/c) .
• 4-Chloro-N-(piperidin-4-ylmethyl)benzamide : Exhibits O–H···O, N–H···O, and C–H···O bonds, creating a sheet-like structure .
• 4-Chloro-N-(3-chlorophenyl)benzamide : Theoretical bond lengths (C–N: 1.36 Å, C–O: 1.23 Å) align with XRD data, indicating minimal steric distortion .

Comparative Analysis :

• Hydrogen bonding: Amide and ether oxygens serve as primary acceptors.
• Crystal symmetry: Bulky substituents (e.g., phenoxyphenyl) favor monoclinic systems, while flexible chains (e.g., methoxyethyl) may adopt less ordered packing .